Cas no 1714-29-0 (1-Bromopyrene)

• Product Name: 1-Bromopyrene
• CAS No: 1714-29-0
• MF: C₁₆H₉Br
• MW: 281.146663427353
• MDL: MFCD00015767
• CID: 41864
• PubChem ID: 24864389
• Update Time: 2025-11-02

1-Bromopyrene Chemical and Physical Properties

Names and Identifiers

• 1-Bromopyrene
• Pyrene, 1-bromo-
• 2-Bromopyrene
• 1-Pyrenyl bromide
• 1-Bromopyene
• 1-Bromo-Pyrene
• 1-bromofluorene
• 1-monobromopyrene
• 1-pyrene boronic acid
• 1-pyrene bromide
• 3bromopyrene
• Pyrene,1-bromo
• 3-Bromopyrene
• 1-Bromopyrene 96%
• Pyrene, bromo-
• bromopyrene
• HYGLETVERPVXOS-UHFFFAOYSA-N
• AK110761
• 1-brompyren
• 1-Brpy
• 1-bromanylpyrene
• PubChem14567
• KSC212Q6P
• EOS585
• Jsp003498
• HYGLETVERPVXOS-UHFFFAOYSA-
• TRA0034980
• LS40821
• SY013690
• OR31
• FT-0650164
• AS-12125
• SCHEMBL131392
• NS00132940
• 1-Bromopyrene, 96%
• InChI=1/C16H9Br/c17-14-9-7-12-5-4-10-2-1-3-11-6-8-13(14)16(12)15(10)11/h1-9H
• AC-4960
• 1-bromopyrene;1-BROMO-PYRENE
• DTXSID70169077
• SB66319
• B1495
• 1714-29-0
• A811328
• AKOS015835898
• CS-W002101
• MFCD00015767
• [trans(trans)]-4-propyl[1,1-bicyclohexyl]-4-carbonitrile
• AMY13449
• DTXCID0091568
• Pyrene, 1bromo
• 1Brpy
• DB-009145
• 1-Bromopyrene; 3-Bromopyrene;
• 626-844-5
• FB00284

• MDL： MFCD00015767
• Inchi： 1S/C16H9Br/c17-14-9-7-12-5-4-10-2-1-3-11-6-8-13(14)16(12)15(10)11/h1-9H
• InChI Key： HYGLETVERPVXOS-UHFFFAOYSA-N
• SMILES： BrC1=CC=C2C=CC3=CC=CC4=CC=C1C2=C43

Computed Properties

• Exact Mass: 279.98900
• Monoisotopic Mass: 279.989
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.7
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.578
• Melting Point: 95.0 to 102.0 deg-C
• Boiling Point: 255°C/7mmHg(lit.)
• Flash Point: 209.4℃
• Refractive Index: 1.858
• PSA: 0.00000
• LogP: 5.34650
• Solubility: Not determined

1-Bromopyrene Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38
• Safety Term：S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes Pyrenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes
• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on 1-Bromopyrene

1-Bromopyrene (CAS No. 1714-29-0): Properties, Applications, and Research Insights

1-Bromopyrene (CAS No. 1714-29-0) is a polycyclic aromatic hydrocarbon (PAH) derivative that has garnered significant attention in both academic and industrial research. This compound, characterized by the presence of a bromine atom attached to the pyrene ring, is widely utilized in organic synthesis, material science, and fluorescence studies. Its unique chemical properties make it a valuable intermediate in the development of advanced materials and functional molecules.

The molecular structure of 1-Bromopyrene consists of four fused benzene rings, forming a planar aromatic system. The introduction of a bromine atom at the 1-position enhances its reactivity, making it a versatile building block for further chemical modifications. Researchers often employ 1-Bromopyrene CAS 1714-29-0 in cross-coupling reactions, such as Suzuki-Miyaura and Heck reactions, to create complex organic frameworks.

One of the most notable applications of 1-Bromopyrene is in the field of organic electronics. Due to its extended π-conjugation and excellent photophysical properties, it serves as a precursor for the synthesis of organic semiconductors and light-emitting diodes (OLEDs). The compound's ability to form stable radical species also makes it useful in the development of conductive polymers and photovoltaic materials.

In recent years, the demand for 1-Bromopyrene has increased due to its role in fluorescence labeling and biomolecular imaging. Scientists leverage its strong fluorescence emission to track biological processes and study cellular interactions. This application aligns with the growing interest in bioimaging techniques and diagnostic tools, which are frequently searched topics in scientific databases and AI-driven research platforms.

Another emerging area where 1-Bromopyrene CAS 1714-29-0 shows promise is in environmental science. Researchers are investigating its potential as a probe for detecting PAH pollutants in water and soil. Given the rising global concern over environmental contamination and sustainable remediation, this application positions 1-Bromopyrene as a compound of high relevance in contemporary studies.

The synthesis of 1-Bromopyrene typically involves the bromination of pyrene under controlled conditions. This process yields high-purity material suitable for sensitive applications. Suppliers and manufacturers often highlight the compound's high reactivity and stability, which are critical factors for researchers seeking reliable reagents for their experiments.

From a market perspective, the availability of 1-Bromopyrene is supported by specialized chemical suppliers who cater to the needs of academic institutions and industrial laboratories. The compound's pricing and purity levels are frequently discussed in online forums and procurement platforms, reflecting its importance in synthetic chemistry workflows.

In summary, 1-Bromopyrene (CAS No. 1714-29-0) is a multifaceted compound with broad applications in organic synthesis, material science, and biomedical research. Its unique properties and versatility ensure its continued relevance in cutting-edge scientific endeavors. As research trends evolve, 1-Bromopyrene is likely to remain a key player in the development of innovative technologies and solutions.